Cas no 371935-79-4 (PI-103 Hydrochloride)

• Product Name: PI-103 Hydrochloride
• CAS No: 371935-79-4
• MF: C₁₉H₁₇ClN₄O₃
• MW: 384.816282987595
• CID: 1482306
• PubChem ID: 16739368
• Update Time: 2025-11-01

PI-103 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• PI103 hydrochloride
• PubChem22442
• AGN-PC-0155FQ
• CHEMBL538346
• ABP000093
• HY-10115A
• CS-0760
• 3-(4-morpholin-4-ylpyrido[2,3]furo[2,4-b]pyrimidin-2-yl)phenol,hydrochloride
• PI-103 (Hydrochloride)
• PI103 Free base
• 3-(4-morpholin-4-ylpyrido[2,3]furo[2,4-b]pyrimidin-2-yl)phenol
• hydrochloride
• PI 103 HYDROCHLORIDE
• 3-[4-(4-Morpholinylpyrido[3',2':4,5]f uro[3,2-d]pyrimidin-2-yl]phenol hydrochloride
• C19H16N4O3.ClH
• C19H16N4O3.HCl
• 3971AH
• LT0082
• SB10966
• 3-(4-Morpholinopyrido[3',2':4,5]furo[3,2-d]pyrimidin-2-yl)phenol hydrochloride
• PI 103 hydrochloride;PI103 hydrochloride
• 3-[4-(4-morpholinyl)p
• PI-103 Hydrochloride
• PI-103, Hydrochloride
• WPA93574
• MS-26340
• 371935-79-4
• HB2797
• 3-[4-(4-Morpholinylpyrido[3',2':4,5]furo[3,2-d]pyrimidin-2-yl]phenol hydrochloride
• 3-[4-(Morpholin-4-yl)pyrido[3',2':4,5]furo[3,2-d]pyrimidin-2-yl]phenol--hydrogen chloride (1/1)
• PI-103Hydrochloride
• PI-103 - CAS 371935-74-9
• 3-(6-morpholin-4-yl-8-oxa-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl)phenol;hydrochloride
• 3-[4-(4-morpholinyl)pyrido[3',2':4,5]furo[3,2-d]pyrimidin-2-yl]-phenol hydrochloride
• E98847
• AKOS024457341
• DTXSID30587490
• WPA93579

• MDL： MFCD10687102
• Inchi： 1S/C19H16N4O3.ClH/c24-13-4-1-3-12(11-13)17-21-15-14-5-2-6-20-19(14)26-16(15)18(22-17)23-7-9-25-10-8-23;/h1-6,11,24H,7-10H2;1H
• InChI Key： XSQMYBFFYPTMFE-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C2=C3C(C4=CC=CN=C4O3)=NC(C3C=CC=C(C=3)O)=N2)CC1

Computed Properties

• Exact Mass: 384.098918g/mol
• Monoisotopic Mass: 384.098918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5
• Molecular Weight: 384.8g/mol

PI-103 Hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on PI-103 Hydrochloride

Introduction to PI-103 Hydrochloride (CAS No. 371935-79-4)

PI-103 Hydrochloride, with the Chemical Abstracts Service (CAS) number 371935-79-4, is a potent and selective inhibitor of phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR). This compound has garnered significant attention in the fields of cancer research and drug development due to its dual inhibitory activity, which targets key signaling pathways involved in cell proliferation, survival, and metabolism.

The chemical structure of PI-103 Hydrochloride is characterized by a complex aromatic system with multiple functional groups, including a pyrimidine core and a substituted benzene ring. This unique structure confers high affinity and selectivity for both PI3K and mTOR, making it a valuable tool in the study of these critical enzymes. The hydrochloride salt form enhances its solubility and stability, facilitating its use in various experimental settings.

Recent studies have highlighted the therapeutic potential of PI-103 Hydrochloride in various cancer models. For instance, a 2022 study published in the journal Cancer Research demonstrated that PI-103 Hydrochloride effectively inhibited the growth of breast cancer cells by disrupting the PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in breast cancer, contributing to uncontrolled cell proliferation and resistance to conventional therapies. The study also showed that PI-103 Hydrochloride sensitized breast cancer cells to chemotherapy, suggesting its potential as an adjuvant therapy.

In addition to breast cancer, PI-103 Hydrochloride has shown promise in other malignancies. A 2021 study in the journal Molecular Cancer Therapeutics reported that PI-103 Hydrochloride exhibited potent antitumor activity against non-small cell lung cancer (NSCLC) cells. The compound was found to induce cell cycle arrest and apoptosis by inhibiting PI3K and mTOR signaling. These findings underscore the broad-spectrum activity of PI-103 Hydrochloride and its potential as a therapeutic agent for multiple types of cancer.

The mechanism of action of PI-103 Hydrochloride involves binding to the ATP-binding site of both PI3K and mTOR, thereby blocking their catalytic activity. This inhibition leads to a cascade of downstream effects, including reduced phosphorylation of AKT and S6K, key downstream effectors of the PI3K/AKT/mTOR pathway. By targeting these enzymes, PI-103 Hydrochloride can effectively suppress tumor growth and enhance the efficacy of other anticancer treatments.

Clinical trials are currently underway to evaluate the safety and efficacy of PI-103 Hydrochloride. Early-phase trials have shown promising results, with manageable side effects and evidence of antitumor activity in patients with advanced solid tumors. These trials are crucial for determining the optimal dosing regimens and identifying patient populations most likely to benefit from treatment with PI-103 Hydrochloride.

Beyond its role in cancer therapy, PI-103 Hydrochloride has also been explored for its potential applications in other diseases characterized by aberrant PI3K/AKT/mTOR signaling. For example, a 2020 study published in the journal Nature Communications investigated the use of PI-103 Hydrochloride strong > in treating neurodegenerative disorders such as Alzheimer's disease. The study found that inhibition of PI3K/AKT/mTOR signaling by < strong > PI-103 Hydrochloride strong > reduced neuroinflammation and improved cognitive function in animal models, suggesting its potential as a neuroprotective agent. p > < p >In summary, strong > PI-103 Hydrochloride strong > (CAS No. 371935-79-4) is a promising compound with dual inhibitory activity against PI3K and mTOR. Its unique chemical structure and mechanism of action make it a valuable tool for research and a potential therapeutic agent for various diseases, particularly cancer. Ongoing clinical trials will provide further insights into its safety and efficacy, paving the way for its potential use in clinical practice. p > article > response >